1. Home
  2. Product
  3. N-{[5-(3-chlorophenyl)furan-2-yl]methyl}-2-(morpholin-4-yl)ethanamine
N-{[5-(3-chlorophenyl)furan-2-yl]methyl}-2-(morpholin-4-yl)ethanamine N-{[5-(3-chlorophenyl)furan-2-yl]methyl}-2-(morpholin-4-yl)ethanamine
Brand Name: Vulcanchem
CAS No.:
VCID: VC0770843
InChI: InChI=1S/C17H21ClN2O2/c18-15-3-1-2-14(12-15)17-5-4-16(22-17)13-19-6-7-20-8-10-21-11-9-20/h1-5,12,19H,6-11,13H2
SMILES: C1COCCN1CCNCC2=CC=C(O2)C3=CC(=CC=C3)Cl
Molecular Formula: C17H21ClN2O2
Molecular Weight: 320.8 g/mol

N-{[5-(3-chlorophenyl)furan-2-yl]methyl}-2-(morpholin-4-yl)ethanamine

CAS No.:

Cat. No.: VC0770843

Molecular Formula: C17H21ClN2O2

Molecular Weight: 320.8 g/mol

* For research use only. Not for human or veterinary use.

N-{[5-(3-chlorophenyl)furan-2-yl]methyl}-2-(morpholin-4-yl)ethanamine -

Specification

Molecular Formula C17H21ClN2O2
Molecular Weight 320.8 g/mol
IUPAC Name N-[[5-(3-chlorophenyl)furan-2-yl]methyl]-2-morpholin-4-ylethanamine
Standard InChI InChI=1S/C17H21ClN2O2/c18-15-3-1-2-14(12-15)17-5-4-16(22-17)13-19-6-7-20-8-10-21-11-9-20/h1-5,12,19H,6-11,13H2
Standard InChI Key MHSNHJFJFKXTJQ-UHFFFAOYSA-N
SMILES C1COCCN1CCNCC2=CC=C(O2)C3=CC(=CC=C3)Cl
Canonical SMILES C1COCCN1CCNCC2=CC=C(O2)C3=CC(=CC=C3)Cl

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19